Caesalmin E Caesalmin E Caesalmin E is a natural product found in Guilandina bonduc and Caesalpinia minax with data available.
Brand Name: Vulcanchem
CAS No.: 204185-91-1
VCID: VC20766187
InChI: InChI=1S/C26H36O9/c1-13(27)33-19-8-10-23(4,5)26(31)22(35-15(3)29)21(34-14(2)28)20-17(24(19,26)6)12-18-16(9-11-32-18)25(20,7)30/h9,11,17,19-22,30-31H,8,10,12H2,1-7H3/t17-,19-,20-,21+,22-,24-,25+,26+/m0/s1
SMILES: CC(=O)OC1CCC(C2(C1(C3CC4=C(C=CO4)C(C3C(C2OC(=O)C)OC(=O)C)(C)O)C)O)(C)C
Molecular Formula: C26H36O9
Molecular Weight: 492.6 g/mol

Caesalmin E

CAS No.: 204185-91-1

Cat. No.: VC20766187

Molecular Formula: C26H36O9

Molecular Weight: 492.6 g/mol

* For research use only. Not for human or veterinary use.

Caesalmin E - 204185-91-1

Specification

Description Caesalmin E is a natural product found in Guilandina bonduc and Caesalpinia minax with data available.
CAS No. 204185-91-1
Molecular Formula C26H36O9
Molecular Weight 492.6 g/mol
IUPAC Name [(1S,4aR,5S,6R,6aS,7S,11aS,11bS)-5,6-diacetyloxy-4a,7-dihydroxy-4,4,7,11b-tetramethyl-1,2,3,5,6,6a,11,11a-octahydronaphtho[2,1-f][1]benzofuran-1-yl] acetate
Standard InChI InChI=1S/C26H36O9/c1-13(27)33-19-8-10-23(4,5)26(31)22(35-15(3)29)21(34-14(2)28)20-17(24(19,26)6)12-18-16(9-11-32-18)25(20,7)30/h9,11,17,19-22,30-31H,8,10,12H2,1-7H3/t17-,19-,20-,21+,22-,24-,25+,26+/m0/s1
Standard InChI Key ZMDJQZBKCANBDV-GZEDFXFRSA-N
Isomeric SMILES CC(=O)O[C@H]1CCC([C@]2([C@]1([C@H]3CC4=C(C=CO4)[C@@]([C@@H]3[C@H]([C@@H]2OC(=O)C)OC(=O)C)(C)O)C)O)(C)C
SMILES CC(=O)OC1CCC(C2(C1(C3CC4=C(C=CO4)C(C3C(C2OC(=O)C)OC(=O)C)(C)O)C)O)(C)C
Canonical SMILES CC(=O)OC1CCC(C2(C1(C3CC4=C(C=CO4)C(C3C(C2OC(=O)C)OC(=O)C)(C)O)C)O)(C)C
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